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Compound of Interest

Compound Name:
(1R,2S)-2-aminocyclohexanol

hydrochloride

Cat. No.: B112194 Get Quote

Proper Disposal of (1R,2S)-2-aminocyclohexanol
hydrochloride
Immediate Safety Precautions: Before initiating any disposal procedures for (1R,2S)-2-
aminocyclohexanol hydrochloride, it is critical to consult your institution's specific safety

protocols and the chemical's Safety Data Sheet (SDS). This compound may cause skin, eye,

and respiratory irritation.[1][2] Always handle this chemical in a well-ventilated area, such as a

chemical fume hood, while wearing appropriate Personal Protective Equipment (PPE).[3]

Required Personal Protective Equipment (PPE):

Safety goggles or a face shield

Chemical-resistant gloves

Lab coat

Step-by-Step Disposal Protocol
The disposal of (1R,2S)-2-aminocyclohexanol hydrochloride must be managed as

hazardous waste.[1][2][4] Do not dispose of this chemical in the regular trash or down the

drain.[5][6]
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1. Waste Collection (Solid and Liquid)

Solid Waste: Place unused solid (1R,2S)-2-aminocyclohexanol hydrochloride into a

designated, clearly labeled, and chemically compatible hazardous waste container with a

secure lid.[3]

Liquid Waste (Solutions): Collect any solutions containing this compound in a separate,

compatible hazardous waste container intended for liquid waste.

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "(1R,2S)-2-aminocyclohexanol hydrochloride," and the

approximate quantity of the waste.[7] List all components in the container, including solvents

and their estimated percentages.

2. Waste Segregation and Storage

Store the sealed hazardous waste container in a designated, well-ventilated satellite

accumulation area.

Segregate the container from incompatible materials, particularly strong oxidizing agents.[2]

Ensure containers are stored upright and securely to prevent spills.[8]

3. Disposal of Contaminated Materials

Spill Cleanup: Absorbent materials used to clean up spills of this chemical must be collected

and disposed of as hazardous waste.[8] Place these materials in the designated solid

hazardous waste container.

Empty Containers: To be considered non-hazardous, empty containers must be triple-rinsed

with a suitable solvent (e.g., water or another solvent in which the compound is soluble).[7]

[9]

Collect all three rinsates and dispose of them as liquid hazardous waste.[7]

After triple-rinsing and drying, completely deface or remove the original label. The

container may then be disposed of in the regular trash or recycled according to your
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institution's policies.[7]

4. Professional Disposal

Arrange for the collection of the hazardous waste by a licensed waste disposal company or

your institution's Environmental Health and Safety (EHS) office.[10][11] Follow their specific

procedures for waste pickup requests.

Summary of Disposal Guidelines
The following table summarizes the key disposal procedures for (1R,2S)-2-
aminocyclohexanol hydrochloride and associated materials.

Waste Type Disposal Method Key Instructions

Solid Chemical Waste Hazardous Waste Collection

Place in a labeled, sealed,

compatible container. Do not

mix with other waste types.

Liquid Chemical Waste Hazardous Waste Collection

Collect in a labeled, sealed

container for liquid waste. Do

not pour down the drain.

Contaminated Labware Hazardous Waste Collection

Dispose of items like gloves,

wipes, and weigh boats as

solid hazardous waste.

Empty Containers
Triple-Rinse then Regular

Trash/Recycling

Triple-rinse with a suitable

solvent. Collect rinsate as

hazardous waste. Deface label

before disposal.[7]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

(1R,2S)-2-aminocyclohexanol hydrochloride and its containers.
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Start: Waste Identification

Waste Handling & Segregation

Container Decontamination

Final Disposal

Identify (1R,2S)-2-aminocyclohexanol
hydrochloride waste

Is it an empty container?

Solid Waste
(Unused chemical, contaminated items)

No

Triple-rinse with
appropriate solvent

Yes

Collect in labeled 'Hazardous
Solid Waste' container

Liquid Waste
(Solutions, rinsate)

Collect in labeled 'Hazardous
Liquid Waste' container

Arrange for pickup by licensed
waste disposal service

Collect rinsate as
hazardous liquid wasteDeface original label

Dispose of container in
regular trash or recycling

Click to download full resolution via product page

Caption: Disposal workflow for (1R,2S)-2-aminocyclohexanol hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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